Cas no 40614-27-5 (4,4-dimethyl-3,4-dihydro-2H-1-benzopyran)

• Product Name: 4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
• CAS No: 40614-27-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD17215721
• CID: 332943
• PubChem ID: 316763
• Update Time: 2025-10-05

4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,3,4-dihydro-4,4-dimethyl-
• 4,4-dimethyl-2,3-dihydrochromene
• 4,4-dimethylchroman
• 4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
• 4,4-dimethyl-3,4-dihydro-2H-chromene
• 4,4-dimethyl-3,4-dihydro-benzopyran
• 4,4-Dimethyl-chroman
• 4,4-dimethylchromane
• AC1L7UL5
• NSC245127
• SureCN2632863
• EN300-214403
• 40614-27-5
• DTXSID30311752
• NSC-245127
• AKOS033810317
• IZOJLZIGCQKKKH-UHFFFAOYSA-N
• Z1255441405
• SCHEMBL2632863

• MDL： MFCD17215721
• Inchi： 1S/C11H14O/c1-11(2)7-8-12-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
• InChI Key： IZOJLZIGCQKKKH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)(C)CC1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 231.9°C at 760 mmHg
• Flash Point: 87.1°C
• Refractive Index: 1.507
• PSA: 9.23
• LogP: 2.74670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans